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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Lanasol Yellow 4G, also known as C.I. Reactive Yellow 39, is a multifunctional reactive dye.[1]
[2] Its utility spans various fields, from traditional textile dyeing to serving as a tool in biological
experiments for observing cellular structures, tracking biomolecules, and evaluating cell
functions.[3][4][5] As a reactive dye, it forms a covalent bond with substrates, a characteristic
that is harnessed in diverse research and development applications.[6] Proper dissolution and
preparation of working solutions are critical for achieving reliable and reproducible experimental
outcomes.

This document provides detailed protocols for the preparation of Lanasol Yellow 4G solutions,
data on its solubility, and guidelines for storage.

Chemical and Physical Properties

e Molecular Formula: C19H12BrCl2NsNa20sS2[1][7]
» Molecular Weight: 699.25 g/mol [1]

o Appearance: Greenish-light yellow powder[1]
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» Synonyms: C.I. Reactive Yellow 39[1][2]

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for preparing

Lanasol Yellow 4G solutions.

Parameter

Value & Conditions

Source(s)

Aqueous Solubility

100 g/L in water at 90°C

[1]

Recommended pH (Dyeing)

Acid bath: pH 5.0 - 7.0 (for

exhaustion)

[1](6]

Recommended pH (Fixation)

Alkaline: pH 8.5 - 11.0 (for

covalent bonding)

[1](8]

Storage (Powder)

Store in a dry, dark, and
ventilated place in a closed

container.

[9]

Storage (Solution)

Aqueous solutions are prone
to hydrolysis, especially under
alkaline conditions. Prepare
fresh, particularly if alkali has
been added.[8][10][11]

Experimental Protocols
Safety Precautions

 Inhalation: Inhalation of reactive dye dust can be hazardous. Always handle the powder in a

well-ventilated area or in a fume hood and wear a protective mask.[9][10]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves (long,

impervious), safety glasses or a face shield, and a lab coat.[9]

e Handling: Avoid contact with skin and eyes.[9]
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Protocol for Preparing an Aqueous Stock Solution (e.g.,
10 mg/mL)

This protocol describes the preparation of a concentrated stock solution that can be diluted for
various applications.

Materials:

Lanasol Yellow 4G powder

High-purity deionized (DI) or distilled water (ddH20)

Glass beaker or flask

Magnetic stirrer and stir bar

Warming plate

Volumetric flask

Procedure:

Weighing: Accurately weigh the desired amount of Lanasol Yellow 4G powder. For 10 mL of
a 10 mg/mL solution, weigh 100 mg of the powder.

o Pasting: Transfer the powder to a beaker. Add a small amount of room temperature DI water
(e.g., 1-2 mL) and mix to form a smooth, uniform paste. This prevents the formation of
clumps when adding a larger volume of solvent.[6]

o Dissolution: Place the beaker on a magnetic stirrer. Gradually add approximately 8 mL of DI
water while stirring continuously.

e Warming: Gently warm the solution to 50-80°C while stirring.[6] Do not boil. The solubility of
Lanasol Yellow 4G significantly increases with temperature.[1]

e Cooling & pH Adjustment: Once the dye is fully dissolved, remove the beaker from the heat
and allow it to cool to room temperature. If a specific pH is required for stability or the
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intended application, adjust it at this stage. For a neutral stock solution, check the pH and
adjust to ~7.0 if necessary using dilute acid or base.

¢ Final Volume: Transfer the solution to a 10 mL volumetric flask. Rinse the beaker with a
small amount of DI water and add it to the flask to ensure a complete transfer. Add DI water
to the 10 mL mark.

o Storage: Store the stock solution in a dark container, protected from light. For short-term
storage, refrigeration at 4°C is recommended. Due to the risk of hydrolysis, long-term
storage is not advised; preparing fresh solutions is best practice.[8]

Protocol for Preparing a Working Solution

The preparation of a final working solution is highly dependent on the specific application (e.qg.,
protein labeling, cell staining, fabric dyeing). The key step is the reaction of the dye with the
substrate, which is typically initiated under alkaline conditions.

Materials:
o Lanasol Yellow 4G stock solution

» Appropriate buffer for the experiment (e.g., Phosphate-Buffered Saline (PBS), Sodium
Bicarbonate buffer)

 Alkali solution (e.g., Sodium Carbonate (soda ash)) for fixation, if required.[6][8]
Procedure:

 Dilution: Dilute the stock solution to the desired final concentration using the appropriate
experimental buffer.

o Exhaustion/Incubation: Add the diluted dye solution to your substrate (e.g., cells, protein
solution, fabric). Allow an incubation period for the dye to associate with the substrate. In
dyeing, this is known as the exhaustion step.[6]

» Fixation (Covalent Bonding): To initiate the covalent reaction, increase the pH of the solution
to an alkaline range (pH 8.5-11).[1][8] This is often achieved by adding a pre-calculated
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amount of an alkali like sodium carbonate. The optimal pH and incubation time will depend
on the substrate and temperature.

e Washing: After the reaction is complete, wash the substrate thoroughly to remove any
unreacted, hydrolyzed dye. This is a critical step to reduce background signal and ensure
only covalently bound dye remains.[6]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing a Lanasol Yellow 4G stock
solution.
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Caption: Workflow for Lanasol Yellow 4G Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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